Cas no 81630-02-6 (1-[(Methylsulfanyl)methyl]-2-nitrobenzene)

• Product Name: 1-[(Methylsulfanyl)methyl]-2-nitrobenzene
• CAS No: 81630-02-6
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 2803126
• PubChem ID: 13057417
• Update Time: 2025-04-21

1-[(Methylsulfanyl)methyl]-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(Methylsulfanyl)methyl]-2-nitrobenzene
• 1-[(methylthio)methyl]-2-nitrobenzene
• o-Methylthiomethylnitrobenzene
• SCHEMBL2397527
• 81630-02-6
• RGKGUSHOHQIMII-UHFFFAOYSA-N
• DTXSID20516653

• Inchi： 1S/C8H9NO2S/c1-12-6-7-4-2-3-5-8(7)9(10)11/h2-5H,6H2,1H3
• InChI Key： RGKGUSHOHQIMII-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03539970Da
• Monoisotopic Mass: 183.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.1Ų